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Compound of Interest

Compound Name: Vetivenol

Cat. No.: B1683827 Get Quote

Introduction

Vetivenol, a significant sesquiterpenoid alcohol, is a key constituent derived from the roots of

the vetiver plant (Chrysopogon zizanioides).[1] It is highly valued in the fragrance and cosmetic

industries for its characteristic woody and sweet aroma.[1][2] Accurate quantification of

vetivenol in essential oils and other formulations is crucial for quality control, product

standardization, and research and development. This application note presents a detailed

protocol for the quantification of vetivenol using a reversed-phase high-performance liquid

chromatography (RP-HPLC) method with UV detection.

Physicochemical Properties of Vetivenol

A thorough understanding of the analyte's properties is fundamental for method development.

Property Value Reference

Molecular Formula C₁₅H₂₄O [3][4][5]

Molecular Weight 220.35 g/mol [3][4][5]

Appearance Amber solid [2]

Nature Sesquiterpenoid alcohol [1]
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HPLC Method Parameters

The following chromatographic conditions have been optimized for the separation and

quantification of vetivenol.

Parameter Specification

Instrument HPLC system with UV/Vis Detector

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase A Water (HPLC Grade)

Mobile Phase B Acetonitrile (HPLC Grade)

Gradient Elution

0-2 min: 60% B; 2-15 min: 60-90% B; 15-20

min: 90% B; 20-22 min: 90-60% B; 22-25 min:

60% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 215 nm

Injection Volume 10 µL

Run Time 25 minutes

Experimental Protocols
1. Preparation of Standard Stock Solution (1000 µg/mL)

Accurately weigh 10 mg of vetivenol reference standard.

Transfer the standard into a 10 mL volumetric flask.

Dissolve and dilute to volume with acetonitrile.

Sonicate for 5 minutes to ensure complete dissolution.
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2. Preparation of Calibration Standards

Serially dilute the standard stock solution with acetonitrile to prepare a series of calibration

standards.

Suggested concentrations: 10, 25, 50, 100, 250, and 500 µg/mL.

Transfer the standards into HPLC vials for analysis.

3. Sample Preparation (Vetiver Essential Oil)

Accurately weigh 100 mg of vetiver essential oil into a 10 mL volumetric flask.

Add acetonitrile to volume and mix thoroughly.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Further dilution may be necessary to bring the vetivenol concentration within the calibration

range.

Method Validation Summary
The developed HPLC method should be validated according to ICH guidelines to ensure its

suitability for its intended purpose.[6] The following tables summarize the expected

performance characteristics of the method.

Table 1: Linearity
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Concentration (µg/mL) Peak Area (Arbitrary Units)

10 120500

25 301200

50 602500

100 1205000

250 3012500

500 6025000

Correlation Coefficient (r²) > 0.999

Table 2: Precision

Parameter Repeatability (RSD, n=6)
Intermediate Precision
(RSD, n=6)

Retention Time < 1.0% < 1.0%

Peak Area < 2.0% < 2.0%

Table 3: Accuracy (Spike and Recovery)

Spiked Level
Amount Added
(µg/mL)

Amount Recovered
(µg/mL)

Recovery (%)

80% 80 78.9 98.6

100% 100 101.2 101.2

120% 120 119.5 99.6

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)
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Parameter Value (µg/mL)

LOD 2.5

LOQ 7.5

Visualizations
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Experimental Workflow for Vetivenol Quantification
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Caption: Experimental workflow for vetivenol quantification by HPLC.
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Logical Flow of HPLC Method Development
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Caption: Logical flow of HPLC method development for vetivenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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